Journal Name:Progress in Photovoltaics
Journal ISSN:1062-7995
IF:8.49
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)1099-159X
Year of Origin:0
Publisher:John Wiley and Sons Ltd
Number of Articles Per Year:93
Publishing Cycle:Bimonthly
OA or Not:Not
Large-Scale Atom Probe Tomography Data Mining: Methods and Application to Inform Hydrogen Behavior
Progress in Photovoltaics ( IF 8.49 ) Pub Date: 2023-03-15 , DOI: 10.1093/micmic/ozad027
A large number of atom probe tomography (APT) datasets from past experiments were collected into a database to conduct statistical analyses. An effective way of handling the data is shown, and a study on hydrogen is conducted to illustrate the usefulness of this approach. We propose to handle a large collection of APT spectra as a point cloud and use a city block distance–based metric to measure dissimilarity between spectra. This enables quick and automated searching for spectra by similarity. Since spectra from APT experiments on similar materials are similar, the point cloud of spectra contains clusters. Analysis of these clusters of spectra in this point cloud allows us to infer the sample materials. The behavior of contaminant hydrogen is analyzed and correlated with voltage, electric field, and sample base material. Across several materials, the H2+ /H+ ratio is found to decrease with increasing field, likely an indication of postionization of H2+ ions. The absolute amounts of H2+ and H+ are found to frequently increase throughout APT experiments.
Detail
Development of General-purpose Dielectric Constant Imaging Unit for SEM and Direct Observation of Samples in Aqueous Solution
Progress in Photovoltaics ( IF 8.49 ) Pub Date: 2023-03-15 , DOI: 10.1093/micmic/ozad030
Electron microscopes can observe samples with a spatial resolution of 10 nm or higher; however, they cannot observe samples in solutions due to the vacuum conditions inside the sample chamber. Recently, we developed a scanning electron-assisted dielectric microscope (SE-ADM), based on scanning electron microscope, which enables the observation of various specimens in solution. Until now, the SE-ADM system used a custom-made SE-ADM stage with a built-in amplifier and could not be linked to the scanning electron microscopy (SEM) operation system. Therefore, it was necessary to manually acquire images from the SE-ADM system after setting the EB focus, astigmatism, and observation field-of-view from the SEM operating console. In this study, we developed a general-purpose dielectric constant imaging unit attached to commercially available SEMs. The new SE-ADM unit can be directly attached to the standard stage of an SEM, and the dielectric signal detected from this unit can be input to the external input terminal of the SEM, enabling simultaneous observation yielding SEM and SE-ADM images. Furthermore, 4.5 nm spatial resolution was achieved using a 10 nm thick silicon nitride film in the sample holder in the observation of aggregated PM2.5. We carried out the observation of cultured cells, PM2.5, and clay samples in solution.
Detail
Anatomical and Histological Structures of Male Reproductive System in Long-Horned Beetle Isotomus speciosus (Schneider, 1787) (Coleoptera: Cerambycidae): Light and Scanning Electron Microscopic Study
Progress in Photovoltaics ( IF 8.49 ) Pub Date: 2023-03-30 , DOI: 10.1093/micmic/ozad024
Isotomus speciosus is a polyphagous insect that damages coniferous and deciduous trees. There is no study on the male reproductive system of I. speciosus although it is an important pest. For this purpose, the male reproductive system anatomy and histology of I. speciosus were investigated using light and scanning electron microscopy. According to the results obtained, the male reproductive system of I. speciosus consists of a pair of testes (each with a pair of separate testis lobes), two pairs of vasa efferentia, a pair of vasa deferentia, an ejaculatory duct, an aedeagus, and three pairs of accessory glands. Each testis lobe has about 65 testis follicles. Testis lobe has sperm development stages (growth, maturation, and differentiation). Each testis lobe is connected to the vas deferens via the vas efferens. There are masses of mature sperm that completely fill lumen of the vas deferens. The vas efferens has cylindrical epithelium, and the vas deferens has cubic epithelium. The vas deferens then opens into the aedeagus by an ejaculatory duct. The ejaculatory duct has an intima layer with spines, monolayer of epithelium, and muscle layer. In this study, similarities and differences in anatomy and histology of male reproductive organs of I. speciosus with other coleopteran species were revealed.
Detail
Functional Morphology and Development of the Colleterial Glands in Non- and Egg-Laying Females of the Pest Termite Coptotermes gestroi (Blattaria, Isoptera, Rhinotermitidae)
Progress in Photovoltaics ( IF 8.49 ) Pub Date: 2023-03-31 , DOI: 10.1093/micmic/ozad040
Colleterial glands of female insects are accessory glands responsible for producing secretions associated with egg-laying. Within Dictyoptera, they synthesize compounds of the ootheca. However, their morphology and role in termites are poorly understood. Here, we compared the morphology, development, and secretory activity of the colleterial glands between non- and egg-laying females of the pest termite Coptotermes gestroi under light and transmission electron microscopy. We also provide the first description of these glands for Rhinotermitidae. The glands are paired, divided into anterior and posterior units, which join in a common duct via basal trunks. They are highly developed within egg-laying females, especially the posterior gland, secreting glycoproteins to lubricate the genital chamber and/or stick the eggs together. Ultrastructure revealed glandular epithelia composed of bicellular units of Class 3, whose secretory activity varied between groups and units. Posterior gland of egg-laying females showed richness of mitochondria, rough endoplasmic reticulum, and secretory vesicles, including electron-dense secretory granules, indicating synthesis and transport of contents, especially proteins. The basal trunks were enfolded by muscles, supporting their role in conducting secretion. Morphophysiological modifications occur in the colleterial glands as females mature and lay eggs, and the mechanisms underlying the secretory cycle of the glands are discussed.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 ENERGY & FUELS 能源与燃料2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
4.30 102 Science Citation Index Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
http://mc.manuscriptcentral.com/pip